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Compound of Interest

Compound Name: 3-Bromopyridine-D4

Cat. No.: B571381 Get Quote

An In-depth Technical Guide on the Safety Data for 3-Bromopyridine-D4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for 3-
Bromopyridine-D4. Due to the limited specific safety studies on the deuterated form, this

guide also incorporates data from the well-characterized non-deuterated analog, 3-

Bromopyridine, to provide a thorough understanding of the potential hazards. All data derived

from the non-deuterated form is clearly indicated.

Chemical and Physical Properties
3-Bromopyridine-D4 is a deuterated isotopologue of 3-Bromopyridine. The substitution of

hydrogen with deuterium atoms is primarily for use in mechanistic studies, as a tracer in

Nuclear Magnetic Resonance (NMR) spectroscopy, and to potentially alter metabolic pathways

in drug development.[1]

Table 1: Identification and Physical Properties of 3-Bromopyridine-D4
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Property Value Source

IUPAC Name
3-bromo-2,4,5,6-

tetradeuteriopyridine
[2]

Synonyms

3-BROMOPYRIDINE-D4, 3-

bromopyridine-2,4,5,6-d4, m-

Bromopyridine-d4

[2]

CAS Number 66148-14-9 [2][3]

Molecular Formula C₅D₄BrN

Molecular Weight 162.02 g/mol

Purity ≥98%

Isotopic Enrichment 98 atom % D

Table 2: Physical and Chemical Properties of 3-Bromopyridine (Non-Deuterated Analog)

Property Value Source

Appearance Colorless liquid

Density 1.640 g/cm³

Melting Point -27 °C

Boiling Point 173 °C

Flash Point 51 °C (124 °F)

Hazard Identification and Classification
Detailed toxicological studies for 3-Bromopyridine-D4 are not readily available. Therefore, the

hazard classification is based on the data for 3-Bromopyridine. The primary difference between

the two compounds is the isotopic substitution, which is not expected to significantly alter the

fundamental chemical hazards.

Table 3: GHS Hazard Classification for 3-Bromopyridine
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Pictograms:

GHS02 (Flammable), GHS07 (Exclamation Mark)

Signal Word: Warning

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure and risk. The following

procedures are based on the known hazards of 3-Bromopyridine.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing to prevent skin contact.
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Respiratory Protection: If working outside a fume hood or if vapors are generated, use a

NIOSH/MSHA approved respirator with an appropriate cartridge for organic vapors.

Handling Procedures:

Avoid breathing vapors or mist.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.

Do not eat, drink, or smoke in the work area.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents and strong acids.

Store in a flammables-designated area.

Some suppliers recommend storage at 2-8°C or -20°C for long-term stability.

The logical workflow for the safe handling of 3-Bromopyridine-D4 is illustrated in the diagram

below.
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Preparation Handling

Post-Handling

Emergency Response

Conduct Risk Assessment Don Personal Protective Equipment Handle in Fume Hood Ground Equipment

Spill Containment

If Spill Occurs

First Aid

If Exposure Occurs

Use Non-Sparking Tools

Store in a Cool, Dry, Ventilated Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Safe Handling Workflow for 3-Bromopyridine-D4.

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.

Table 4: First Aid Procedures for 3-Bromopyridine Exposure
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Exposure Route Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Call a

physician.

Skin Contact

Immediately remove all

contaminated clothing. Wash

skin with soap and plenty of

water for at least 15 minutes.

Seek immediate medical

attention.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Call a

physician or poison control

center immediately.

Experimental Protocols
Specific toxicological or safety-related experimental protocols for 3-Bromopyridine-D4 are not

available in the public domain. However, general protocols for handling deuterated compounds

in research settings and for working with pyridine compounds are relevant.

General Protocol for Handling Deuterated Compounds
for NMR Analysis
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Deuterated compounds like 3-Bromopyridine-D4 are often used in NMR spectroscopy.

Sample Preparation:

For a solid sample, accurately weigh the desired amount and dissolve it in the appropriate

deuterated solvent.

For a liquid sample, add 1-2 drops directly into an NMR tube and dilute with the

deuterated solvent.

Cap the NMR tube securely and mix thoroughly.

Data Acquisition:

Insert the NMR tube into the spectrometer.

The instrument uses the deuterium signal from the solvent to stabilize the magnetic field

(deuterium lock).

Acquire the NMR spectrum.

Post-Analysis:

Properly dispose of the NMR tube contents as hazardous chemical waste.

General Work-up Protocol for Reactions Involving
Pyridine Compounds
Pyridine and its derivatives can often be challenging to remove from reaction mixtures.

Acidic Wash:

Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with a dilute aqueous acid (e.g., 1M HCl). The acid protonates the

pyridine, forming a water-soluble salt that partitions into the aqueous layer.

Separate the layers and wash the organic layer with water and then brine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b571381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and

concentrate.

Copper Sulfate Wash (for acid-sensitive compounds):

Wash the organic layer with an aqueous solution of copper(II) sulfate. Pyridine forms a

water-soluble complex with copper ions. A color change to deep blue indicates the

removal of pyridine.

The workflow for removing pyridine from a reaction mixture is depicted below.

Reaction Mixture Containing Pyridine

Is the product acid-stable?

Perform Acidic Wash (e.g., 1M HCl)

Yes

Perform Copper Sulfate Wash

No

Dry and Concentrate Organic Layer

Purified Product

Click to download full resolution via product page

Workflow for Pyridine Removal from Reaction Mixtures.

Toxicological Information
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No specific toxicological studies on 3-Bromopyridine-D4 were identified. The information

below is for 3-Bromopyridine.

Acute Effects: Harmful if swallowed. Causes skin, eye, and respiratory tract irritation.

Chronic Effects: The chronic health effects have not been thoroughly investigated.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, sparks, and incompatible materials.

Incompatible Materials: Strong oxidizing agents, strong acids.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,

nitrogen oxides, and hydrogen bromide gas.

Disclaimer
This document is intended for informational purposes only and is based on currently available

data. It is not a substitute for a formal Safety Data Sheet (SDS). Users should always consult

the SDS provided by the manufacturer before handling this chemical and conduct their own risk

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Bromopyridine-D4 safety data sheet (SDS)
information.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571381#3-bromopyridine-d4-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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